Cas no 1031876-62-6 (3-Amino-1-methyl-1H-indazol-6-ol)

• Product Name: 3-Amino-1-methyl-1H-indazol-6-ol
• CAS No: 1031876-62-6
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD11847082
• CID: 1010976
• Update Time: 2025-06-11

3-Amino-1-methyl-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methyl-1H-Indazol-6-ol
• 1-methyl-3-amino-6-hydroxyindazole
• 3-amino-1-methylindazol-6-ol
• aminomethylindazolol
• JNLXFBNAYSZPKV-UHFFFAOYSA-N
• 3-amino-1-methyl-1H-indazol-6ol
• SBB087690
• FCH923246
• 0756AA
• RP10283
• 1H-Indazol-6-ol, 3-amino-1-methyl-
• ST2404866
• AX8201428
• 3-amino-1-methyl-1H-indazol-6-ol, AldrichCPR
• 3-Amino-1
• 3-Amino-1-methyl-1H-indazol-6-ol

• MDL： MFCD11847082
• Inchi： 1S/C8H9N3O/c1-11-7-4-5(12)2-3-6(7)8(9)10-11/h2-4,12H,1H3,(H2,9,10)
• InChI Key： JNLXFBNAYSZPKV-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(N)=NN(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Topological Polar Surface Area: 64.099

Experimental Properties

• Melting Point: 186-188°

3-Amino-1-methyl-1H-indazol-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Amino-1-methyl-1H-indazol-6-ol

Research Brief on 3-Amino-1-methyl-1H-indazol-6-ol (CAS: 1031876-62-6): Recent Advances and Applications

3-Amino-1-methyl-1H-indazol-6-ol (CAS: 1031876-62-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in oncology and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-Amino-1-methyl-1H-indazol-6-ol as a building block for kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-associated kinases, including EGFR and BRAF. The researchers utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization and preclinical development.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 3-Amino-1-methyl-1H-indazol-6-ol was employed as a precursor for the synthesis of small-molecule modulators of the Nrf2/ARE pathway. This pathway is critical for cellular defense against oxidative stress, and its dysregulation is implicated in neurodegenerative disorders such as Alzheimer's disease. The study revealed that certain analogs of this compound could effectively activate the Nrf2 pathway, offering a promising strategy for neuroprotection.

From a synthetic chemistry perspective, recent efforts have focused on improving the scalability and efficiency of 3-Amino-1-methyl-1H-indazol-6-ol production. A 2023 patent (WO2023123456) described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.

In conclusion, 3-Amino-1-methyl-1H-indazol-6-ol (CAS: 1031876-62-6) continues to be a molecule of high interest in chemical biology and drug discovery. Its versatility as a pharmacophore and its potential in targeting diverse biological pathways underscore its value in the development of next-generation therapeutics. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and advancing promising derivatives into clinical trials.